Interfacial synthesis of ultrathin two-dimensional 2PbCO3·Pb(OH)2 nanosheets with high enzyme mimic catalytic activity†
Inorganic Chemistry Frontiers Pub Date: 2018-12-21 DOI: 10.1039/C8QI01196F
Abstract
We explored an interfacial synthesis of two-dimensional (2D) 2PbCO3·Pb(OH)2 nanosheets with an average thickness of 3.3 nm at the gas/liquid interface. Their morphologies and structures were well characterized by TEM/SAED, SEM, AFM, and PXRD. The single crystal nanosheets are regular hexagons with the edge length ranging from 1 to 10 μm. The as-prepared 2D nanosheets were further used as a catalyst for the oxidation reaction of tetramethylbenzidine (TMB). The experimental results revealed that the 2D nanosheets have an intrinsic enzyme mimetic activity similar to that of peroxidases, which are common in nature. The ultrathin 2D nanosheets prepared via an interfacial synthesis procedure exhibit catalytic activity superior to that of commercial 2PbCO3·Pb(OH)2 powder.
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